(1,2-Diphenyl-2-phenylsulfanylethenyl)sulfanylbenzene
Overview
Description
(1,2-Diphenyl-2-phenylsulfanylethenyl)sulfanylbenzene is an organic compound characterized by its complex structure, which includes multiple phenyl groups and sulfur atoms
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (1,2-Diphenyl-2-phenylsulfanylethenyl)sulfanylbenzene typically involves multi-step organic reactions. One common method includes the nucleophilic aromatic substitution reaction, where a nucleophile replaces a leaving group on an aromatic ring. This process often requires strong electron-withdrawing groups to activate the aromatic ring and facilitate the substitution .
Industrial Production Methods
Industrial production methods for this compound are not well-documented, likely due to its specialized nature and limited commercial demand. the principles of large-scale organic synthesis, such as optimizing reaction conditions and using efficient catalysts, would apply.
Chemical Reactions Analysis
Types of Reactions
(1,2-Diphenyl-2-phenylsulfanylethenyl)sulfanylbenzene can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride.
Substitution: Both nucleophilic and electrophilic substitution reactions can occur, depending on the substituents present on the aromatic rings
Common Reagents and Conditions
Oxidation: Potassium permanganate (KMnO₄), chromium trioxide
Properties
CAS No. |
35088-77-8 |
|---|---|
Molecular Formula |
C26H20S2 |
Molecular Weight |
396.6 g/mol |
IUPAC Name |
(1,2-diphenyl-2-phenylsulfanylethenyl)sulfanylbenzene |
InChI |
InChI=1S/C26H20S2/c1-5-13-21(14-6-1)25(27-23-17-9-3-10-18-23)26(22-15-7-2-8-16-22)28-24-19-11-4-12-20-24/h1-20H |
InChI Key |
HBAXXZIDCMTFEB-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)C(=C(C2=CC=CC=C2)SC3=CC=CC=C3)SC4=CC=CC=C4 |
Origin of Product |
United States |
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